2-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C16H25N3O2/c1-21-10-9-18-7-5-13(6-8-18)12-19-16(20)11-14-3-2-4-15(14)17-19/h11,13H,2-10,12H2,1H3
• InChI Key: NKENKNFSSRDVPF-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)CN2C(=O)C=C3CCCC3=N2
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• CAS No.: 2097872-09-6

Description

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also contains a methoxyethyl group and a cyclopenta[c]pyridazin-3-one group.

Scientific Research Applications

Structural and Electronic Properties

Structural and electronic properties of related compounds have been investigated to understand their pharmacological potential. For example, the crystal structures of anticonvulsant compounds, including those with piperidin-4-ol groups attached to pyridazine rings, have been solved and analyzed to reveal a limited inclination of phenyl rings and marked delocalization of piperidine nitrogen lone pairs. This structural insight suggests potential applications in designing compounds with targeted biological activities (Georges et al., 1989).

Antifungal Applications

Compounds derived from Piper hispidum, featuring pyrrolidine amide structures, have demonstrated antifungal activity against Cladosporium sphaerospermum. This finding opens avenues for the development of new antifungal agents leveraging the structural backbone of cyclopenta[c]pyridazin-3-one derivatives (Alécio et al., 1998).

Antitumor and Pharmacological Effects

Aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been synthesized and evaluated for their in vitro/in vivo pharmacological and antitumor assays. Specifically, compound 5b was identified as a potent, selective, and orally efficacious c-Met/ALK dual inhibitor, showcasing the potential of cyclopenta[c]pyridazin-3-one derivatives in targeted cancer therapy (Li et al., 2013).

Heterocyclic Synthesis

The compound and its analogs serve as precursors in the synthesis of various heterocyclic compounds, including pyridazines and pyrimidines. Efficient and easy preparation routes have been described, highlighting the versatility of these structures in synthesizing novel molecules with potential biological activities (Darwish et al., 2011).

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the study and development of piperidine derivatives, including this compound, could be a promising direction for future research in the pharmaceutical industry.